2-(3-Nitrophenyl)ethanol

• IUPAC Name: 2-(3-nitrophenyl)ethanol
• InChI: InChI=1S/C8H9NO3/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6,10H,4-5H2
• InChI Key: PWZWTSYUZQZFKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CCO
• Molecular Formula: C8H9NO3
• DSSTOX Substance ID: DTXSID3068700
• Molecular Weight: 167.16 g/mol
• CAS RN: 52022-77-2

Description

2-(3-Nitrophenyl)ethanol is an organic compound. It is used for research and development purposes.

Synthesis Analysis

The synthesis of 2-(3-Nitrophenyl)ethanol involves the Henry reaction. This reaction is a powerful carbon–carbon bond-forming reaction that can be used to synthesize 2-nitro alcohols by the reaction between nitroalkane and an aromatic compound. The synthetic utility of the Henry reaction provides 2-nitro alcohols, which are precursors of a variety of organic compounds.

Molecular Structure Analysis

2-(3-Nitrophenyl)ethanol contains a total of 21 bonds; 12 non-H bonds, 8 multiple bonds, 3 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 nitro group (aromatic), 1 hydroxyl group, and 1 primary alcohol.

Chemical Reactions Analysis

The Henry reaction, also known as the nitro alcohol reaction, is a powerful carbon–carbon bond-forming reaction that can be used to synthesize 2-nitro alcohols by the reaction between nitroalkane and an aromatic compound. The synthetic utility of the Henry reaction provides 2-nitro alcohols, which are precursors of a variety of organic compounds.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including 2-(3-Nitrophenyl)ethanol. For instance:
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Antitubercular Activity

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Green Synthesis

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Biodegradability and Catalyst Reusability

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Safety and Hazards

2-(3-Nitrophenyl)ethanol may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to avoid breathing dust/fume/gas/mist/vapours/spray. In case of contact with eyes, rinse cautiously with water for several minutes.

Mechanism of Action

Target of Action

The primary target of 2-(3-Nitrophenyl)ethanol is PqsD , a key enzyme involved in signal molecule biosynthesis in the cell-to-cell communication of Pseudomonas aeruginosa . This enzyme plays a crucial role in the production of signal molecules, which are essential for bacterial communication and coordination.

Mode of Action

2-(3-Nitrophenyl)ethanol interacts with its target, PqsD, by inhibiting its function . This inhibition disrupts the production of signal molecules in Pseudomonas aeruginosa, thereby affecting its cell-to-cell communication

Biochemical Pathways

The inhibition of PqsD by 2-(3-Nitrophenyl)ethanol affects the quorum sensing (QS) system of Pseudomonas aeruginosa . QS is a cell-to-cell communication system used by bacteria to coordinate their behavior based on population density. By disrupting this system, the compound can potentially affect various downstream effects, such as biofilm formation and virulence factor production .

Result of Action

The inhibition of PqsD by 2-(3-Nitrophenyl)ethanol can lead to a reduction in the production of signal molecules in Pseudomonas aeruginosa, thereby disrupting its QS system . This disruption can potentially lead to a decrease in biofilm formation and virulence, making the bacteria less pathogenic.

Action Environment

The action, efficacy, and stability of 2-(3-Nitrophenyl)ethanol can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the compound’s stability and its interaction with PqsD . Additionally, the presence of other substances, such as supercharging reagents, can potentially enhance the compound’s action in electrospray ionization mass spectrometry .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of methyl 2-(3-nitrophenyl)acetate (12 g, 62 mmol) in THF (100 ml) was cooled to 0° C., then MeOH (10 mL) was added slowly, followed by stirring at room temperature overnight. Water was added to terminate the reaction. The aqueous layer was extracted with ethyl acetate 3 times. The combined organic phase was washed with brine, dried over sodium sulfate and concentrated to give 2-(3-nitrophenyl)ethanol (9 g, yield 90%). 1H NMR: 400 MHz CDCl3 δ 8.11-8.07 (m, 2H), 7.59-7.56 (m, 1H), 7.49-7.45 (m, 1H), 3.94-3.91 (m, 2H), 2.99-2.96 (m, 2H).

Synthesis routes and methods III

Procedure details

To a solution of 2-(3-nitrophenyl)acetic acid (1.8 g, 0.01 mol) in THF (20 ml) at 0° C., was added BH3THF dropwise (1 M, 22 ml, 0.022 mol), removed ice bath and stirred at room temperature over night. The reaction was quenched with water and extracted with EtOAc, washed with water and brine, dried over Na2SO4. Concentrated to get crude 2-(3-nitrophenyl)ethanol as light yellow solid (0.9 g).